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Compound of Interest

Compound Name: Biacetyl monoxime

Cat. No.: B036818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for biacetyl monoxime
(also known as diacetyl monoxime), a compound frequently used in laboratory research,

including as a reversible myosin ATPase inhibitor. Adherence to these guidelines is crucial for

ensuring a safe laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. Key quantitative data for biacetyl monoxime are summarized

below.
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Property Value Reference

Molecular Formula C₄H₇NO₂ [1][2][3][4]

Molecular Weight 101.10 g/mol [3][4]

Appearance
White to cream-colored

solid/powder
[2][3][5]

Melting Point 75 - 78 °C (167 - 172.4 °F) [2][3]

Boiling Point
185 - 186 °C (365 - 366.8 °F)

at 760 mmHg
[2][3]

Solubility in Water 5 g/100 mL (20 °C)

Flash Point 66.0 ± 18.7 °C

Vapor Pressure 0.3 ± 0.7 mmHg at 25°C

Hazard Identification and Toxicology
While not classified as a hazardous substance under OSHA's 2012 Hazard Communication

Standard, biacetyl monoxime is not without potential risks, and its toxicological properties

have not been fully investigated.[2] When heated to decomposition, it may emit toxic fumes.[6]

Potential Health Effects: Symptoms of exposure may include headache, dizziness, blurred

vision, diplopia, nausea, tachycardia, and mild weakness.[5][6][7]

Toxicology Data:

Test
Route of
Exposure

Species Dose Reference

LD50 (Lethal

Dose, 50%)
Intraperitoneal Mouse 51 mg/kg

TDLo (Lowest

Published Toxic

Dose)

Intraperitoneal Rat
6850 mg/kg/23D-

I
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Handling and Storage Precautions
Handling:

Avoid contact with skin and eyes.[1][8]

Do not breathe dust or vapors.[1][8]

Ensure adequate ventilation in the work area.[6][8]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[1][2][8]

Wash hands thoroughly after handling.[8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][8]

Store in a refrigerator.[7] For long-term storage of solutions, aliquoting and storing at -80°C

for up to 6 months or -20°C for up to 1 month is recommended to prevent inactivation from

freeze-thaw cycles.[9]

Store away from incompatible materials such as strong oxidizing agents.[2]

Accidental Release and First Aid Measures
A systematic approach is essential in the event of an accidental release. The following workflow

outlines the key steps for managing a biacetyl monoxime spill.

Initial Response Containment & Cleanup Disposal & Decontamination

Spill Occurs Evacuate Personnel
to Safe Area

Ensure Adequate
Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with
Inert Material

Sweep or Shovel into
Suitable Container

Dispose of Waste in
Accordance with Regulations Clean Affected Area Report Incident

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11975651&lang=EN
https://www.alphachemika.co/msds_html/463/DIACETYL_MONOXIME_AR.html
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11975651&lang=EN
https://www.alphachemika.co/msds_html/463/DIACETYL_MONOXIME_AR.html
https://store.sangon.com/productImage/SDS/A611357/A611357_EN_S.pdf
https://www.alphachemika.co/msds_html/463/DIACETYL_MONOXIME_AR.html
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11975651&lang=EN
https://www.fishersci.com/store/msds?partNumber=D24100&countryCode=US&language=en
https://www.alphachemika.co/msds_html/463/DIACETYL_MONOXIME_AR.html
https://www.alphachemika.co/msds_html/463/DIACETYL_MONOXIME_AR.html
https://store.sangon.com/productImage/SDS/A611357/A611357_EN_S.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11975651&lang=EN
https://www.fishersci.com/store/msds?partNumber=D24100&countryCode=US&language=en
https://www.alphachemika.co/msds_html/463/DIACETYL_MONOXIME_AR.html
https://cameochemicals.noaa.gov/chemical/20827
https://www.medchemexpress.com/biacetyl-monoxime.html
https://www.fishersci.com/store/msds?partNumber=D24100&countryCode=US&language=en
https://www.benchchem.com/product/b036818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Biacetyl Monoxime Spill Response Workflow

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[2][6]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing. Get medical attention if irritation develops.[2][6]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2][6]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

assistance.[1][6]

Fire-Fighting Measures
While not highly flammable, biacetyl monoxime is likely combustible.[6]

Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[1]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand and full protective gear.[1][6]

Exposure Controls and Personal Protection
Engineering Controls: Ensure adequate ventilation. Under normal laboratory use, specific

engineering controls may not be necessary, but good general ventilation should be

maintained.[1][8]
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Eye/Face Protection: Wear safety glasses with side shields or goggles conforming to EN166

or NIOSH standards.[1][2][6]

Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected

before use, and proper removal techniques should be employed to avoid skin contact.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

[2]

Respiratory Protection: Under normal conditions with adequate ventilation, no respiratory

protection is typically needed.[1][2] For large-scale use or in emergencies where exposure

limits may be exceeded, use a NIOSH/MSHA or European Standard EN 136 approved

respirator.[1][6]

Stability and Reactivity
Chemical Stability: Stable under normal conditions.[8]

Conditions to Avoid: Incompatible products, direct sunlight, moisture, and contact with air.[2]

[8]

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[1]

Hazardous Polymerization: Hazardous polymerization does not occur.[2]

Experimental Protocols
Detailed, non-standardized experimental protocols for determining the safety data of biacetyl
monoxime are not readily available in public safety documents. The toxicological data, such as

LD50 values, are typically determined using standardized methodologies established by

regulatory bodies like the OECD (Organisation for Economic Co-operation and Development)

Guidelines for the Testing of Chemicals. For instance, acute oral toxicity is often assessed

using OECD Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method). These protocols

involve administering the substance to animals (e.g., rats or mice) at defined dose levels and
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observing them for a set period for signs of toxicity and mortality. The results are then used to

classify the substance and calculate values like the LD50. Researchers requiring the exact

methodology for a specific endpoint should refer to the relevant standardized guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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